Cas no 879275-77-1 (benzyl N-[(3R)-pyrrolidin-3-yl]carbamate)
879275-77-1 structure
Product Name:benzyl N-[(3R)-pyrrolidin-3-yl]carbamate
CAS No:879275-77-1
MF:C12H16N2O2
MW:220.267642974854
MDL:MFCD04115316
CID:710193
Update Time:2024-10-26
benzyl N-[(3R)-pyrrolidin-3-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,N-(3R)-3-pyrrolidinyl-, phenylmethyl ester
- (R)-3-N-Cbz-Aminopyrrolidine
- (R)-3-(Cbz-amino)pyrrolidine
- C12H16N2O2
- benzyl N-[(3R)-pyrrolidin-3-yl]carbamate
- Carbamic acid, (3R)-3-pyrrolidinyl-, phenylmethyl ester (9CI)
- Phenylmethyl N-(3R)-3-pyrrolidinylcarbamate (ACI)
- (R)-Benzyl N-(pyrrolidin-3-yl)carbamate
- (R)-Benzyl pyrrolidin-3-ylcarbamate
-
- MDL: MFCD04115316
- Inchi: 1S/C12H16N2O2/c15-12(14-11-6-7-13-8-11)16-9-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2,(H,14,15)/t11-/m1/s1
- InChI Key: DSOICHFMGRBFCM-LLVKDONJSA-N
- SMILES: N([C@H]1CNCC1)C(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 220.12100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.2
Experimental Properties
- Boiling Point: 382.5°C at 760 mmHg
- PSA: 50.36000
- LogP: 1.99440
benzyl N-[(3R)-pyrrolidin-3-yl]carbamate Security Information
- Hazard Statement: H302-H315-H319-H335
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
benzyl N-[(3R)-pyrrolidin-3-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM108859-1g |
(R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 95% | 1g |
$153 | 2021-08-06 | |
| Chemenu | CM108859-5g |
(R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 95% | 5g |
$421 | 2021-08-06 | |
| Chemenu | CM108859-10g |
(R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 95% | 10g |
$701 | 2021-08-06 | |
| Fluorochem | 034392-1g |
R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 97% | 1g |
£103.00 | 2022-03-01 | |
| Fluorochem | 034392-5g |
R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 97% | 5g |
£306.00 | 2022-03-01 | |
| Fluorochem | 034392-10g |
R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 97% | 10g |
£509.00 | 2022-03-01 | |
| Ambeed | A376227-250mg |
(R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 95% | 250mg |
$22.0 | 2025-04-16 | |
| Ambeed | A376227-1g |
(R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 95% | 1g |
$45.0 | 2025-04-16 | |
| Ambeed | A376227-5g |
(R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 95% | 5g |
$161.0 | 2025-04-16 | |
| Chemenu | CM108859-250mg |
(R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 95%+ | 250mg |
$56 | 2023-03-07 |
benzyl N-[(3R)-pyrrolidin-3-yl]carbamate Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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